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Compound of Interest

Compound Name: HOE 32020

CAS No.: 23554-99-6

Cat. No.: B607968

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HOE 32020, more commonly known as Hoechst 33342, is a cell-permeant, blue-fluorescent

DNA stain.[1] Its high specificity for adenine-thymine (A-T) rich regions of the minor groove in

double-stranded DNA makes it an invaluable tool for a variety of applications in flow cytometry.

[2][3] Unlike other DNA intercalating dyes, Hoechst 33342 is supravital, meaning it can

effectively stain the nuclei of living cells without immediate cytotoxic effects, making it ideal for

live-cell analysis and cell sorting.[4][5] Its primary applications include cell cycle analysis,

apoptosis detection through the identification of pyknotic nuclei, and the identification of side

populations in stem cell research. This document provides detailed protocols and application

notes for the optimal use of HOE 32020 (Hoechst 33342) in flow cytometry.

Mechanism of Action
Hoechst 33342 is a non-intercalating dye that binds to the minor groove of DNA.[3] This binding

is preferential to A-T rich sequences. Upon binding to DNA, the dye undergoes a

conformational change that leads to a significant increase in its fluorescence quantum yield,
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resulting in a bright blue fluorescence when excited by ultraviolet (UV) light.[3] This

stoichiometric binding allows for the quantitative assessment of DNA content within a cell

population, which is the basis for cell cycle analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b607968?utm_src=pdf-custom-synthesis#bc-rfq
http://m.elisa-research.com/h-pd-97054.html?sortName=addedTime
https://flowcytometry-embl.de/wp-content/uploads/2016/12/Hoechst-staining-.pdf
https://www.vet.cornell.edu/sites/default/files/goodell_hoechst_protocol.pdf
https://www.upf.edu/documents/1606702/234072186/DNA+Content.pdf/887da261-72f8-0fb9-9369-0d31ba92f7ce
https://flowcytometry.utoronto.ca/wp-content/uploads/2016/01/Sufrace-Staining-with-Cell-Cycle-fixed.pdf
https://www.benchchem.com/product/b607968/docs#application-notes-and-protocols-hoe-32020-hoechst-33342-for-flow-cytometry
https://www.benchchem.com/product/b607968/docs#application-notes-and-protocols-hoe-32020-hoechst-33342-for-flow-cytometry
https://www.benchchem.com/product/b607968/docs#application-notes-and-protocols-hoe-32020-hoechst-33342-for-flow-cytometry
https://www.benchchem.com/product/b607968/docs#application-notes-and-protocols-hoe-32020-hoechst-33342-for-flow-cytometry
https://www.benchchem.com/product/b607968?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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